Cas no 718-67-2 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-cyclohexen-1-yl)-5-methyl-)

• Product name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-cyclohexen-1-yl)-5-methyl-
• CAS No: 718-67-2
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 567213
• PubChem ID: 101844

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-cyclohexen-1-yl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-(1-cyclohexen-1-yl)-5-methyl-
• Norhexobarbital
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-(1-cyclohexen-1-yl)-5-methyl-
• 718-67-2
• 5-(cyclohexen-1-ylmethyl)-1,3-diazinane-2,4,6-trione
• 5-(1-Cyclohexen-1-yl)-5-methyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• Inchi： InChI=1S/C11H14N2O3/c14-9-8(10(15)13-11(16)12-9)6-7-4-2-1-3-5-7/h4,8H,1-3,5-6H2,(H2,12,13,14,15,16)
• InChI Key： KGANTANPQNMAFV-UHFFFAOYSA-N
• SMILES： C1CCC(=CC1)CC2C(=O)NC(=O)NC2=O

Computed Properties

• Exact Mass: 222.100442
• Monoisotopic Mass: 222.100442
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.3
• XLogP3: 0.9